N-((2-methylthiazol-4-yl)methyl)thiophene-2-sulfonamide

• IUPAC Name: N-[(2-methyl-1,3-thiazol-4-yl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C9H10N2O2S3/c1-7-11-8(6-15-7)5-10-16(12,13)9-3-2-4-14-9/h2-4,6,10H,5H2,1H3
• InChI Key: DRHGUAFRLJCFGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CNS(=O)(=O)C2=CC=CS2
• Molecular Formula: C9H10N2O2S3
• Molecular Weight: 274.4 g/mol

Description

“N-((2-methylthiazol-4-yl)methyl)thiophene-2-sulfonamide” is a complex organic compound that contains a thiazole ring and a thiophene ring, both of which are sulfur-containing heterocycles. Thiazole and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

While the specific synthesis process for this compound is not available, thiophene derivatives are typically synthesized through condensation reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of this compound would include a thiazole ring and a thiophene ring. Thiazole is a heterocycle with a five-membered ring containing one sulfur atom and one nitrogen atom. Thiophene is a five-membered ring with one sulfur atom.

Scientific Research Applications

Anticancer Activity

• . Specifically, compounds 6f and 6g, which carry 5-chloro and 5-methylbenzimidazole groups, exhibited significant anticancer activity. These compounds may direct tumor cells toward apoptotic pathways, a crucial precondition for effective anticancer action.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given the known activities of thiazole and thiophene derivatives. Additionally, new synthetic methods could be developed to improve the efficiency and selectivity of the synthesis of this and related compounds.